molecular formula C17H18ClN5O3S B2442190 N-[(4-chlorophenyl)methyl]-2-(1,3,9-trimethyl-2,6-dioxopurin-8-yl)sulfanylacetamide CAS No. 897454-28-3

N-[(4-chlorophenyl)methyl]-2-(1,3,9-trimethyl-2,6-dioxopurin-8-yl)sulfanylacetamide

Cat. No. B2442190
CAS RN: 897454-28-3
M. Wt: 407.87
InChI Key: WOTAKPHSRLLHPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[(4-chlorophenyl)methyl]-2-(1,3,9-trimethyl-2,6-dioxopurin-8-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C17H18ClN5O3S and its molecular weight is 407.87. The purity is usually 95%.
BenchChem offers high-quality N-[(4-chlorophenyl)methyl]-2-(1,3,9-trimethyl-2,6-dioxopurin-8-yl)sulfanylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[(4-chlorophenyl)methyl]-2-(1,3,9-trimethyl-2,6-dioxopurin-8-yl)sulfanylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chlorophenoxy Herbicides and Environmental Health

Research has indicated that chlorophenoxy herbicides, which share a part of the chemical structure with the compound , have been widely used for broadleaf weed control. These herbicides have been studied for their potential environmental health impacts. For example, a study by Schreinemachers (2003) explored the association between exposure to chlorophenoxy herbicides and adverse birth outcomes in agricultural regions of the United States. The study found significant increases in birth malformations associated with the use of these herbicides, highlighting concerns regarding widespread use and potential environmental health risks (Schreinemachers, 2003).

Pharmacokinetics and Drug Efficacy

Investigations into the pharmacokinetics of medications, including those with chlorophenyl components, provide insight into drug efficacy and safety profiles. A study by Liukas et al. (2011) on the pharmacokinetics of intravenous paracetamol in elderly patients sheds light on how age and physiological changes can affect drug metabolism and efficacy. This research is vital for understanding how drugs similar to the specified compound might behave in different patient populations (Liukas et al., 2011).

Antidepressant Effects of NMDA Receptor Antagonists

Exploring the antidepressant effects of ketamine, an N-methyl-D-aspartate (NMDA) receptor antagonist, offers potential applications for related compounds in treating major depressive disorders. Berman et al. (2000) conducted a placebo-controlled study that found significant improvement in depressive symptoms following ketamine infusion, suggesting a role for NMDA receptor-modulating drugs in depression treatment (Berman et al., 2000).

Toxicological Studies and Public Health

Research on the toxicological effects of chlorophenoxyacetic acids and organophosphates, as seen in a study by Osterloh et al. (1983), contributes to understanding the health risks associated with chemical exposures. Such studies are crucial for evaluating the safety of new compounds and for informing public health guidelines (Osterloh et al., 1983).

properties

IUPAC Name

N-[(4-chlorophenyl)methyl]-2-(1,3,9-trimethyl-2,6-dioxopurin-8-yl)sulfanylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H18ClN5O3S/c1-21-14-13(15(25)23(3)17(26)22(14)2)20-16(21)27-9-12(24)19-8-10-4-6-11(18)7-5-10/h4-7H,8-9H2,1-3H3,(H,19,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WOTAKPHSRLLHPH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2=C(C(=O)N(C(=O)N2C)C)N=C1SCC(=O)NCC3=CC=C(C=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H18ClN5O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

407.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(4-chlorophenyl)methyl]-2-(1,3,9-trimethyl-2,6-dioxopurin-8-yl)sulfanylacetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.